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Compound of Interest

Compound Name: Sudan II

Cat. No.: B7823213 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the solubility characteristics

of Sudan II, a fat-soluble azo dye. This document is intended to be a critical resource for

researchers, scientists, and professionals in drug development who utilize Sudan II in various

applications, from staining and microscopy to its use as a lipophilic marker.

Core Properties of Sudan II
Sudan II, also known as Solvent Orange 7, is a lysochrome dye with the chemical formula

C₁₈H₁₆N₂O.[1] It presents as a red to orange-brownish powder and is recognized for its high

affinity for fats and nonpolar substances.[2][3] This inherent lipophilicity dictates its solubility

profile, rendering it readily soluble in many organic solvents while being virtually insoluble in

water.[2][4]

Quantitative Solubility Data
The solubility of Sudan II has been determined in several common organic solvents. The

following table summarizes the available quantitative data to facilitate comparison. It is

important to note that solubility can be influenced by factors such as temperature and the purity

of both the solute and the solvent.
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Organic Solvent Chemical Class Solubility (mg/mL) Temperature (°C)

Dimethyl Sulfoxide

(DMSO)
Sulfoxide 30 Not Specified

Chloroform Halogenated Alkane 1 Not Specified

Ethanol Alcohol 1 Not Specified

Toluene Aromatic Hydrocarbon 1 Not Specified

Acetone Ketone Soluble Not Specified

Benzene Aromatic Hydrocarbon Soluble Not Specified

Water Protic Solvent Insoluble Not Specified

Note: "Soluble" indicates that while quantitative data is not specified in the cited literature, the

substance is reported to readily dissolve. The data for DMSO, ethanol, chloroform, and toluene

are based on available product information sheets and chemical databases.

Experimental Protocol for Determining Solubility
The following is a detailed methodology for the spectrophotometric determination of Sudan II
solubility in an organic solvent. This protocol is a composite of established methods for dye

solubility determination.

Objective:
To quantitatively determine the saturation solubility of Sudan II in a specified organic solvent at

a controlled temperature.

Materials:
Sudan II (high purity)

Selected organic solvent (analytical grade)

Volumetric flasks (various sizes)

Pipettes (various sizes)
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Beakers

Magnetic stirrer and stir bars

Thermostatically controlled water bath or incubator

Syringe filters (0.45 µm, solvent-compatible)

UV-Vis Spectrophotometer

Cuvettes (solvent-compatible)

Analytical balance

Methodology:
Part 1: Preparation of a Standard Calibration Curve

Stock Solution Preparation: Accurately weigh a known mass of Sudan II (e.g., 10 mg) and

dissolve it in a known volume of the selected organic solvent (e.g., 100 mL) in a volumetric

flask. This will be your stock solution.

Serial Dilutions: Prepare a series of standard solutions of known concentrations by serially

diluting the stock solution with the same solvent.

Spectrophotometric Analysis:

Determine the wavelength of maximum absorbance (λmax) of Sudan II in the chosen

solvent by scanning a mid-range standard solution across the visible spectrum.

Measure the absorbance of each standard solution at the determined λmax.

Calibration Curve Construction: Plot a graph of absorbance versus concentration for the

standard solutions. Perform a linear regression to obtain the equation of the line (y = mx + c),

which will be used to determine the concentration of unknown samples.

Part 2: Determination of Saturation Solubility

Equilibration:
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Add an excess amount of Sudan II to a known volume of the organic solvent in a beaker

with a magnetic stir bar. The amount should be sufficient to ensure that undissolved solid

remains.

Place the beaker in a thermostatically controlled environment (e.g., water bath) set to the

desired temperature.

Stir the mixture for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached

between the dissolved and undissolved solute.

Sample Collection and Preparation:

After equilibration, cease stirring and allow the undissolved solid to settle.

Carefully draw a sample of the supernatant using a pipette, ensuring no solid particles are

disturbed.

Immediately filter the sample through a 0.45 µm syringe filter to remove any suspended

microparticles.

Analysis:

Dilute the filtered, saturated solution with a known volume of the solvent to bring its

absorbance within the linear range of the calibration curve.

Measure the absorbance of the diluted sample at the λmax.

Calculation:

Use the equation from the calibration curve to calculate the concentration of the diluted

sample.

Account for the dilution factor to determine the concentration of the original saturated

solution. This value represents the solubility of Sudan II in that solvent at the specified

temperature.

Experimental Workflow Visualization
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The following diagram illustrates the general workflow for the spectrophotometric determination

of Sudan II solubility.

Part 1: Calibration Curve Part 2: Saturation Solubility
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Supernatant

Dilute Saturated Solution

Measure Absorbance
of Diluted Sample
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Caption: Workflow for determining Sudan II solubility via spectrophotometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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